Cas no 17938-13-5 (1,4-Bis(trimethylsilyl)ethynylbenzene)

• Product Name: 1,4-Bis(trimethylsilyl)ethynylbenzene
• CAS No: 17938-13-5
• MF: C₁₆H₂₂Si₂
• MW: 270.516886234283
• MDL: MFCD00135433
• CID: 50926
• PubChem ID: 24869948
• Update Time: 2025-04-18

1,4-Bis(trimethylsilyl)ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis[(trimethylsilyl)ethynyl]benzene
• 1,4-bis[2-(trimethylsilyl)ethynyl]Benzene
• trimethyl-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]silane
• TIMTEC-BB SBB009009
• 1,4-Bis(trimethylsilyl)ethynylubenzene
• Silane,(1,4-phenylenedi-2,1-ethynediyl)bis[trimethyl- (9CI)
• Silane,(p-phenylenediethynylene)bis[trimethyl- (6CI)
• 1,4-Bis[(trimethylsilyl)ethynyl]benzene,98%
• 1,4-Bis(trimethylsilyl)ethynylübenzene, 98%
• 1,4-BIS((TRIMETHYLSILYL)ETHYNYL)BENZENE 98%
• doi:10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
• Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane
• FT-0606807
• 17938-13-5
• J-503969
• [1,4-Phenylenedi(ethyne-2,1-diyl)]bis(trimethylsilane)
• 1,4-bis((triMethylsilyl)ethynyl)benzene
• trimethyl(2-{4-[2-(trimethylsilyl)ethynyl]phenyl}ethynyl)silane
• DTXSID50994107
• 1,4-bis(trimethylsilylethynyl)benzene
• Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane #
• 10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
• Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-
• MFCD00135433
• InChI=1/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H
• AS-66438
• AKOS015914329
• F78457
• 1,4-bis((trimethylsilylethynyl)benzene
• CS-0328482
• 73392-23-1
• (1,4-Phenylenedi-2,1-ethynediyl)bis(trimethylsilane)
• SY039660
• 1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%
• DA-17044
• 1,4-Bis(trimethylsilyl)ethynylbenzene

• MDL： MFCD00135433
• Inchi： 1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3
• InChI Key： CMTMWEXUJQSPCA-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)C#C[Si](C)(C)C)(C)(C)C
• BRN： 2840618

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.12600377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 0.92
• Melting Point: 121-123 °C (lit.)
• Boiling Point: 292.1°Cat760mmHg
• Flash Point: 112.2°C
• Refractive Index: 1.505
• PSA: 0.00000
• LogP: 4.14440
• Solubility: Uncertain

1,4-Bis(trimethylsilyl)ethynylbenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38